Cas no 103626-03-5 (ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 103626-03-5
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD16620091
• CID: 840711
• PubChem ID: 15645274
• Update Time: 2025-06-15

ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-methyl-3-oxo-1H-Pyrazole-4-carboxylic acid ethyl ester
• Ethyl1-Methyl-3-oxo-2,3-dihydropyrazole-4-carboxylate
• ethyl 2-methyl-5-oxo-1H-pyrazole-4-carboxylate
• 3-Hydroxy-1-methylpyrazole-4-carboxylic acid ethyl ester
• 4-Ethoxycarbonyl-3-hydroxy-1-methylpyrazole
• Ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
• Ethyl 1-Methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• 3-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 3-hydroxy-1-methylpyrazole-4-carboxylate
• Ethyl 1-Methyl-3-oxo-2,3-dihydropyrazole-4-carboxylate
• AK130649
• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-1-methyl-3-oxo-, ethyl ester
• DTXSID20576232
• MFCD12131137
• SCHEMBL4698208
• AS-5219
• AKOS015838791
• CHEMBL3740605
• SY023935
• DB-101031
• MFCD16620091
• Ethyl1-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• YWMNONDJOJDGQH-UHFFFAOYSA-N
• 3-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acidethyl ester
• SCHEMBL20653919
• 103626-03-5
• CS-W022639
• AKOS016015055
• ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate

• MDL： MFCD16620091
• Inchi： 1S/C7H10N2O3/c1-3-12-7(11)5-4-9(2)8-6(5)10/h4H,3H2,1-2H3,(H,8,10)
• InChI Key： YWMNONDJOJDGQH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN(C)C=1)=O)=O

Computed Properties

• Exact Mass: 170.06900
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144-146 ºC
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 64.35000
• LogP: 0.30240

ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate (CAS: 103626-03-5)

Ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate (CAS: 103626-03-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate is its role in the synthesis of heterocyclic compounds with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the development of pyrazole-based inhibitors targeting protein kinases involved in cancer progression. The study reported that derivatives of this compound exhibited promising inhibitory effects against specific kinase isoforms, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate has also been investigated for its anti-inflammatory and antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) explored the synthesis of novel pyrazole derivatives using this compound as a precursor. The resulting molecules displayed significant activity against a range of bacterial and fungal pathogens, with some derivatives showing comparable efficacy to standard antibiotics. These findings underscore the compound's potential in addressing the growing challenge of antimicrobial resistance.

The synthetic pathways for ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. The study reported high yields and purity levels, making the compound more accessible for large-scale pharmaceutical applications. This advancement is particularly significant for industrial researchers seeking to incorporate the compound into their drug development pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area, paving the way for the development of new therapeutic agents based on ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate.

In conclusion, ethyl 3-hydroxy-1-methyl-1H-pyrazole-4-carboxylate (CAS: 103626-03-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its promising biological activities make it a focus of ongoing investigations. Future studies will likely explore its applications in additional therapeutic areas and further refine its synthetic and pharmacological profiles, contributing to the advancement of drug discovery and development.